Cas no 1326913-36-3 (6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline)

• Product Name: 6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline
• CAS No: 1326913-36-3
• MF: C₂₅H₂₆Cl₂N₄O₂
• MW: 485.405543804169
• CID: 5323360
• Update Time: 2025-06-10

6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• {6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]quinolin-3-yl}(morpholin-4-yl)methanone
• 6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline
• [6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]quinolin-3-yl]-morpholin-4-ylmethanone
• STL128292
• (6-chloro-4-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)quinolin-3-yl)(morpholino)methanone

• Inchi： 1S/C25H26Cl2N4O2/c1-17-2-3-19(27)15-23(17)29-6-8-30(9-7-29)24-20-14-18(26)4-5-22(20)28-16-21(24)25(32)31-10-12-33-13-11-31/h2-5,14-16H,6-13H2,1H3
• InChI Key： TYOWTCHFIIAFGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(C2=C3C=C(C=CC3=NC=C2C(N2CCOCC2)=O)Cl)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 671
• XLogP3: 4.6
• Topological Polar Surface Area: 48.9

Additional information on 6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline

6-Chloro-4-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1326913-36-3): An Overview of a Promising Compound in Medicinal Chemistry

6-Chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1326913-36-3) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CMMQ for brevity, is a member of the quinoline family and features a unique combination of functional groups, including chloro, piperazine, and morpholine moieties. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The quinoline core of CMMQ is a well-known scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Quinolines have been extensively studied for their antimalarial, antibacterial, and anticancer properties. The presence of the chloro substituents on the quinoline ring and the 5-chloro-2-methylphenyl group in the piperazine moiety adds to the compound's lipophilicity and potentially enhances its ability to cross biological membranes. This characteristic is particularly important for drugs targeting intracellular receptors or enzymes.

The piperazine ring in CMMQ is a versatile structural element that can modulate the compound's pharmacological properties. Piperazines are often used to enhance the solubility and bioavailability of drugs, making them more suitable for oral administration. Additionally, piperazines can interact with various receptors and enzymes, contributing to the compound's multifaceted biological activities. In the case of CMMQ, the piperazine moiety is substituted with a 5-chloro-2-methylphenyl group, which may influence its binding affinity and selectivity for specific targets.

The morpholine carbonyl group in CMMQ adds another layer of complexity to its structure. Morpholines are known for their ability to form hydrogen bonds and stabilize interactions with biomolecules. The presence of this group in CMMQ could enhance its binding affinity to target proteins or receptors, potentially improving its efficacy as a therapeutic agent. Recent studies have shown that morpholines can also influence the metabolic stability and pharmacokinetic properties of drugs, making them attractive candidates for drug design.

Recent research has focused on elucidating the biological activities of CMMQ and its potential therapeutic applications. One notable area of interest is its antiproliferative activity against various cancer cell lines. Studies have demonstrated that CMMQ exhibits significant cytotoxic effects on human breast cancer cells (MCF-7), prostate cancer cells (PC-3), and colon cancer cells (HCT-116). The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and caspase activation. These findings suggest that CMMQ could be a promising lead compound for the development of novel anticancer agents.

In addition to its antiproliferative properties, CMMQ has shown potential as an antiviral agent. Preliminary studies have indicated that it possesses inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The exact mechanism by which CMMQ exerts its antiviral effects is still under investigation, but it is believed to interfere with viral replication through multiple pathways. This dual activity as both an antiproliferative and antiviral agent makes CMMQ a versatile compound with broad therapeutic potential.

The pharmacokinetic profile of CMMQ has also been evaluated in preclinical studies. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration of CMMQ leads to rapid absorption with good bioavailability, suggesting that it could be developed into an orally active drug formulation. Additionally, CMMQ shows low toxicity in animal models at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of CMMQ. Ongoing studies are focused on identifying specific molecular targets and elucidating the signaling pathways involved in its biological activities. These efforts will provide valuable insights into the therapeutic potential of CMMQ and guide future drug development efforts.

In conclusion, 6-chloro-4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1326913-36-3) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development as a novel therapeutic agent against cancer and viral infections. As research progresses, it is likely that new insights into the mechanisms of action and pharmacological properties of CMMQ will emerge, paving the way for its clinical application.